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Get Quote

For researchers, scientists, and professionals in drug development, the accurate quantification

of zinc is crucial in various stages of research and quality control. Two long-standing

colorimetric methods for zinc analysis are the Zincon method and the dithizone method. This

guide provides an objective comparison of their performance, supported by experimental data,

to aid in the selection of the most suitable method for your analytical needs.

Principle of the Methods
Zincon Method: This method relies on the formation of a stable blue-colored complex between

zinc and the organic indicator 2-carboxy-2'-hydroxy-5'-sulfoformazylbenzene (zincon) in an

alkaline solution (pH 9.0).[1] To enhance selectivity, cyanide is often added to complex zinc and

other heavy metals. Subsequently, cyclohexanone is introduced to selectively free the zinc from

its cyanide complex, allowing it to react with zincon.[2] The intensity of the resulting blue color,

measured spectrophotometrically at approximately 620 nm, is directly proportional to the zinc

concentration.[2]

Dithizone Method: The dithizone method is based on the reaction of zinc ions with a solution of

diphenylthiocarbazone (dithizone) to form a colored complex.[3][4] This complex is typically
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extracted into an organic solvent, such as chloroform or carbon tetrachloride, resulting in a

color change in the organic phase from the green of free dithizone to the red of the zinc-

dithizone complex.[5] The concentration of zinc is then determined by measuring the

absorbance of the organic layer at a specific wavelength (around 516-540 nm).[3][5] Variations

of this method exist, including a qualitative paper-based test and quantitative methods that

utilize micellar solutions to avoid solvent extraction.[3][4]

Quantitative Performance Comparison
The following table summarizes the key performance characteristics of the Zincon and

dithizone methods based on available experimental data. It is important to note that

performance can vary depending on the specific experimental conditions and the matrix of the

sample.

Parameter Zincon Method Dithizone Method

Detection Limit 0.02 mg/L
~0.002 mg/L (as 3 x 10⁻⁸ M in

a modified method)[3]

Linear Range 0.01 to 3.00 mg/L[2]

1.5 x 10⁻⁵ to 1.5 x 10⁻⁴ M

(approximately 0.98 to 9.8

mg/L)[3]

Precision

Relative Standard Deviation of

0.96% for a 0.650 mg/L

standard.

Relative Standard Deviation of

1.2% for a 1.5 x 10⁻⁴ M

standard.[3]

Selectivity

Improved by the use of

cyanide and cyclohexanone to

mask interferences.[2]

Prone to interference from

many metals; requires masking

agents like thiosulfate.[4]

Key Interferences

Cadmium(II), aluminum(III),

manganese(III), iron(II & III),

chromium(III), nickel(II),

copper(II), cobalt(II), and

chromate.

Copper(II), mercury(II),

silver(I), gold(III), palladium(II),

cobalt(II), lead(II), cadmium(II),

and tin(II).[4]

Wavelength (λmax) ~620 nm[2] ~516-540 nm[3][5]
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Experimental Workflows
The following diagrams illustrate the typical experimental workflows for the Zincon and

dithizone methods.
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Zincon Method Experimental Workflow
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Sample Preparation

Extraction
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Dithizone Method Experimental Workflow

Detailed Experimental Protocols
Zincon Method
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This protocol is based on the Standard Methods for the Examination of Water and Wastewater.

[1]

1. Reagents:

Standard Zinc Solution: Prepare a stock solution and dilute to create standards ranging from

0.25 to 7.0 mg/L.

Sodium Ascorbate: Fine granular powder.

Potassium Cyanide (KCN) Solution: 1.0 g KCN in 100 mL of water. CAUTION: Potassium

cyanide is a deadly poison. Handle with extreme care.

Buffer Solution (pH 9.0): Dissolve 8.4 g NaOH and 31.0 g H₃BO₃ in water and dilute to 1 L.

Zincon Reagent: Dissolve 100 mg of zincon in 100 mL of methanol.

Cyclohexanone: Purified.

2. Procedure:

To a 20.0 mL sample or standard, add 0.5 g of sodium ascorbate and mix.

Add 5.0 mL of buffer solution and mix thoroughly.

Add 2.0 mL of KCN solution and mix.

Add 3.0 mL of zincon reagent and mix.

Transfer the solution to a clean flask and add 1.0 mL of cyclohexanone.

Swirl for 10 seconds.

Measure the absorbance of the solution at 620 nm after 1 minute.

Prepare a calibration curve using the standards to determine the zinc concentration in the

sample.
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Dithizone Method (Spectrophotometric)
This protocol is a general representation of the spectrophotometric dithizone method.

1. Reagents:

Standard Zinc Solution: Prepare a stock solution and dilute to create appropriate standards.

Dithizone Solution: Dissolve a small amount of dithizone in chloroform or carbon

tetrachloride. This solution should be prepared fresh.[4]

Buffer Solution: To adjust the sample pH to the optimal range (e.g., pH 4.0-5.5).

Masking Agents (optional): Such as sodium thiosulfate solution to minimize interferences.

2. Procedure:

Take a known volume of the sample or standard and place it in a separatory funnel.

Adjust the pH of the solution to the desired range (e.g., 4.0-5.5) using the buffer solution.

Add any necessary masking agents and mix.

Add a measured volume of the dithizone solution to the separatory funnel.

Shake the funnel vigorously for a few minutes to allow for the extraction of the zinc-dithizone

complex into the organic phase.

Allow the layers to separate and collect the organic layer.

Measure the absorbance of the organic layer at the wavelength of maximum absorbance

(typically 516-540 nm).

Construct a calibration curve from the standards to determine the zinc concentration in the

sample.

Logical Relationship of Method Selection
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The choice between the Zincon and dithizone methods depends on several factors, including

the required sensitivity, the sample matrix, and the available laboratory equipment and safety

protocols.

Decision Factors

Method Choice

Required Sensitivity

Zincon Method

Moderate sensitivity
sufficient

Dithizone Method

Higher sensitivity
needed

Potential Interferences

Specific metal
interferences present

Broad range of metal
interferences present

Safety Considerations
(Cyanide vs. Organic Solvents)

Concerns over
organic solvent use

Concerns over
cyanide use

Sample Throughput

Higher throughput
desired (simpler procedure)

Lower throughput
acceptable (extraction step)

Click to download full resolution via product page

Factors Influencing Method Selection

Conclusion
Both the Zincon and dithizone methods are established colorimetric techniques for the

determination of zinc. The Zincon method offers a simpler, faster procedure with improved

selectivity through the use of masking agents, making it well-suited for routine analysis of water

samples. The dithizone method, while more susceptible to a broader range of metallic

interferences and often involving a solvent extraction step, can offer higher sensitivity in certain

applications. The choice of method should be guided by the specific analytical requirements,

including the desired detection limit, the complexity of the sample matrix, and safety

considerations associated with the reagents used. For many applications, modern instrumental

techniques such as atomic absorption spectroscopy (AAS) or inductively coupled plasma (ICP)

are now preferred due to their higher sensitivity, selectivity, and throughput. However, the

Zincon and dithizone methods remain valuable, cost-effective alternatives, particularly when

advanced instrumentation is not readily available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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